Cas no 1094502-56-3 (Ethyl 3-(2-chloro-4-fluoro-phenoxy)propanoate)

• Product Name: Ethyl 3-(2-chloro-4-fluoro-phenoxy)propanoate
• CAS No: 1094502-56-3
• MF: C₁₁H₁₂ClFO₃
• MW: 246.662586212158
• MDL: MFCD11651445
• CID: 5166578
• Update Time: 2026-03-04

Ethyl 3-(2-chloro-4-fluoro-phenoxy)propanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2-chloro-4-fluoro-phenoxy)propanoate

• MDL： MFCD11651445
• Inchi： 1S/C11H12ClFO3/c1-2-15-11(14)5-6-16-10-4-3-8(13)7-9(10)12/h3-4,7H,2,5-6H2,1H3
• InChI Key： MVRDMUDXZFKCDU-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CCOC1=CC=C(F)C=C1Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on Ethyl 3-(2-chloro-4-fluoro-phenoxy)propanoate

Ethyl 3-(2-chloro-4-fluoro-phenoxy)propanoate (CAS No. 1094502-56-3): A Comprehensive Overview

Ethyl 3-(2-chloro-4-fluoro-phenoxy)propanoate, identified by its CAS number 1094502-56-3, is a significant compound in the realm of pharmaceutical chemistry and bioactive molecule synthesis. This compound belongs to the class of phenoxypropionate derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The presence of both chloro and fluoro substituents in its aromatic ring enhances its pharmacological profile, making it a valuable intermediate in the synthesis of novel therapeutic agents.

The structural features of Ethyl 3-(2-chloro-4-fluoro-phenoxy)propanoate contribute to its unique chemical properties. The ester group at the terminal position provides a site for further functionalization, enabling the attachment of various pharmacophores. This flexibility is particularly advantageous in medicinal chemistry, where structural modifications can fine-tune biological activity. The chloro and fluoro groups, on the other hand, are known to improve metabolic stability and binding affinity to biological targets, which are critical factors in drug design.

In recent years, Ethyl 3-(2-chloro-4-fluoro-phenoxy)propanoate has been extensively studied for its potential in developing new pharmaceuticals. One of the most promising areas of research is its application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By targeting specific kinases, it is possible to develop treatments that modulate these pathways effectively.

Recent studies have highlighted the compound's efficacy in inhibiting tyrosine kinases, which are overexpressed in many cancerous cells. The combination of the chloro and fluoro substituents enhances its binding affinity to the active site of these kinases, leading to potent inhibition. This has led to the exploration of Ethyl 3-(2-chloro-4-fluoro-phenoxy)propanoate as a lead compound for further derivatization to develop more selective and potent kinase inhibitors.

Beyond cancer therapy, Ethyl 3-(2-chloro-4-fluoro-phenoxy)propanoate has also shown promise in addressing inflammatory diseases. Inflammation is a hallmark of many chronic conditions, and targeting inflammatory pathways can lead to significant therapeutic benefits. The compound's ability to modulate cytokine production and inhibit pro-inflammatory enzymes has been demonstrated in preclinical studies. These findings suggest that it could be a valuable candidate for developing anti-inflammatory drugs.

The synthesis of Ethyl 3-(2-chloro-4-fluoro-phenoxy)propanoate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the phenoxy group is typically achieved through nucleophilic aromatic substitution reactions, where a halogenated aromatic precursor reacts with an alcohol under basic conditions. The subsequent esterification step involves the reaction of 3-hydroxypropionic acid with an alkylating agent, such as ethyl bromide.

The use of advanced synthetic techniques has further enhanced the efficiency and yield of Ethyl 3-(2-chloro-4-fluoro-phenoxy)propanoate production. Continuous flow chemistry, for instance, has been employed to achieve higher reaction rates and better reproducibility. Additionally, green chemistry principles have been integrated into its synthesis to minimize waste and reduce environmental impact.

In conclusion, Ethyl 3-(2-chloro-4-fluoro-phenoxy)propanoate (CAS No. 1094502-56-3) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent candidate for synthesizing novel bioactive molecules targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.